Cas no 36698-20-1 (1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-)
36698-20-1 structure
Product Name:1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-
CAS No:36698-20-1
MF:C18H14N2
MW:258.317163944244
CID:312761
PubChem ID:327589
Update Time:2025-04-19
1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)-
- 1-(1,1-diphenylprop-2-ynyl)imidazole
- 1-(1,1-diphenyl-prop-2-ynyl)-1H-imidazole
- 1H-Imidazole, 1-(1,1-diphenyl-2-propynyl)-
- AC1L70TT
- EINECS 310-130-2
- NSC303304
- 1H-IMIDAZOLE, 1-(1,1-DIPHENYL-2-PROPYN-1-YL)-
- 36698-20-1
- NS00066528
- 1-(1,1-diphenyl-2-propynyl)-1H-imidazole
- W-111696
- VG324823XU
- MLS003115782
- NSC 303304
- 1-(1,1-diphenylprop-2-yn-1-yl)-1H-imidazole
- 3,3-DIPHENYL-3-IMIDAZOL-1-YLPROPYNE
- NSC-303304
- SCHEMBL9064307
- SMR001831348
- DTXSID60190138
- MTXDFCPHZOIELM-UHFFFAOYSA-N
- BAY-D-9603
- 1-(1,1-Diphenyl-2-propyn-1-yl)-1H-imidazole
- CHEMBL2144475
-
- Inchi: 1S/C18H14N2/c1-2-18(20-14-13-19-15-20,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h1,3-15H
- InChI Key: MTXDFCPHZOIELM-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)C(C#C)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 258.11582
- Monoisotopic Mass: 258.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1
- Boiling Point: 392.4°Cat760mmHg
- Flash Point: 191.1°C
- Refractive Index: 1.577
- PSA: 17.82
1H-Imidazole,1-(1,1-diphenyl-2-propyn-1-yl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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